N-(1,2-dihydroacenaphthylen-5-yl)-4-(dipropylsulfamoyl)benzamide

• IUPAC Name: N-(1,2-dihydroacenaphthylen-5-yl)-4-(dipropylsulfamoyl)benzamide
• InChI: InChI=1S/C25H28N2O3S/c1-3-16-27(17-4-2)31(29,30)21-13-10-20(11-14-21)25(28)26-23-15-12-19-9-8-18-6-5-7-22(23)24(18)19/h5-7,10-15H,3-4,8-9,16-17H2,1-2H3,(H,26,28)
• InChI Key: CRKUUMWRSVZLCH-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CCC)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=CC=C3CCC4=C3C2=CC=C4
• Molecular Formula: C25H28N2O3S
• Molecular Weight: 436.6 g/mol
• CAS No.: 330677-17-3

Description

N-(1,2-dihydroacenaphthylen-5-yl)-4-(dipropylsulfamoyl)benzamide is a useful research compound. Its molecular formula is C25H28N2O3S and its molecular weight is 436.57. The purity is usually 95%.
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Scientific Research Applications

Enzymatic Inhibition and Medicinal Chemistry

• Aromatic sulfonamides, including compounds with structures similar to N-(1,2-dihydroacenaphthylen-5-yl)-4-(dipropylsulfamoyl)benzamide, have been identified as potent inhibitors of carbonic anhydrase (CA) isoenzymes. These inhibitors show nanomolar half maximal inhibitory concentration (IC50) across different CA isoenzymes, indicating their potential in therapeutic applications where CA activity modulation is beneficial (Supuran et al., 2013).

Agricultural Applications

• Benzamide derivatives have been explored for their herbicidal activity. Compounds such as N-(1,1-Dimethylpropynyl)-3,5-dichlorobenzamide, while not identical, share functional groups with the compound of interest. These derivatives exhibit herbicidal activity on annual and perennial grasses, suggesting potential agricultural utility for similar benzamide compounds (Viste et al., 1970).

Anticancer Activity

• Novel benzamide derivatives have been synthesized and evaluated for their cytotoxicity against cancer cell lines. Compounds structurally related to this compound were found to have significant anticancer activity, highlighting the potential of such compounds in oncology research (Sakr et al., 2020).

Drug Chemistry and Synthesis

• The synthesis and characterization of aromatic sulfonamides and their hydrochloride salts, related to the chemical structure of interest, have been detailed. These studies provide insights into the chemical behavior, molecular structure, and potential biological activities of these compounds, useful for drug development and medicinal chemistry (Remko et al., 2010).

Histone Deacetylase Inhibition

• Some benzamide compounds have been identified as isotype-selective histone deacetylase (HDAC) inhibitors, offering insights into the development of new anticancer drugs. These findings indicate that similar structures could be explored for their HDAC inhibitory activity, with potential implications in cancer therapy (Zhou et al., 2008).